Cas no 1329778-68-8 (4-(3-aminobutyl)-2-chlorophenol)

• Product Name: 4-(3-aminobutyl)-2-chlorophenol
• CAS No: 1329778-68-8
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 6136238
• PubChem ID: 82184789
• Update Time: 2025-05-20

4-(3-aminobutyl)-2-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminobutyl)-2-chlorophenol
• 1329778-68-8
• EN300-1982010

• Inchi： 1S/C10H14ClNO/c1-7(12)2-3-8-4-5-10(13)9(11)6-8/h4-7,13H,2-3,12H2,1H3
• InChI Key： WSFHFJIGWWJLSI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CCC(C)N)O

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols

Additional information on 4-(3-aminobutyl)-2-chlorophenol

4-(3-Aminobutyl)-2-chlorophenol: A Comprehensive Overview

4-(3-Aminobutyl)-2-chlorophenol, with the CAS number 1329778-68-8, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound, which belongs to the class of phenolic compounds, is characterized by its phenol ring substituted with a 2-chloro group and a 4-(3-aminobutyl) group. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

The synthesis of 4-(3-Aminobutyl)-2-chlorophenol involves a series of well-defined chemical reactions, including nucleophilic substitution, aromatic substitution, and possibly some form of coupling reactions. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yields, which is particularly relevant in the context of green chemistry.

One of the most promising applications of 4-(3-Aminobutyl)-2-chlorophenol lies in the field of pharmaceuticals. The compound has shown potential as a precursor for drug development, particularly in the design of bioactive molecules with specific therapeutic targets. For example, studies have demonstrated that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, which could be harnessed for the treatment of chronic diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmaceutical applications, 4-(3-Aminobutyl)-2-chlorophenol has also found utility in materials science. The compound's ability to form stable complexes with metal ions makes it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies, highlighting the versatility of this compound across different scientific disciplines.

Recent research has also focused on understanding the environmental impact of 4-(3-Aminobutyl)-2-chlorophenol. Studies have investigated its biodegradability and toxicity profiles, with particular emphasis on its potential effects on aquatic ecosystems. Findings from these studies suggest that while the compound exhibits moderate biodegradability under certain conditions, further research is needed to fully assess its environmental safety.

The structural features of 4-(3-Aminobutyl)-2-chlorophenol make it an ideal candidate for various chemical modifications. For instance, the amino group can be functionalized to introduce additional functionalities, such as hydrophilic or hydrophobic moieties, thereby expanding its range of applications. This flexibility in chemical modification underscores the importance of this compound as a building block in organic synthesis.

In conclusion, 4-(3-Aminobutyl)-2-chlorophenol, with its unique chemical structure and diverse applications, represents a significant advancement in modern chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.